Cas no 1154741-03-3 ((7-FLUOROCHROMAN-6-YL)BORONIC ACID PINACOL ESTER)

• Product Name: (7-FLUOROCHROMAN-6-YL)BORONIC ACID PINACOL ESTER
• CAS No: 1154741-03-3
• MF: C₁₅H₂₀BFO₃
• MW: 278.126908302307
• CID: 2853571
• Update Time: 2025-05-20

(7-FLUOROCHROMAN-6-YL)BORONIC ACID PINACOL ESTER Chemical and Physical Properties

Names and Identifiers

• (7-FLUOROCHROMAN-6-YL)BORONIC ACID PINACOL ESTER
• 2H-1-Benzopyran, 7-fluoro-3,4-dihydro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-(7-Fluorochroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C15H20BFO3/c1-14(2)15(3,4)20-16(19-14)11-8-10-6-5-7-18-13(10)9-12(11)17/h8-9H,5-7H2,1-4H3
• InChI Key： BUICTLOMSRSFAS-UHFFFAOYSA-N
• SMILES： C1OC2=CC(F)=C(B3OC(C)(C)C(C)(C)O3)C=C2CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Additional information on (7-FLUOROCHROMAN-6-YL)BORONIC ACID PINACOL ESTER

(7-FLUOROCHROMAN-6-YL)BORONIC ACID PINACOL ESTER (CAS No. 1154741-03-3): An Overview

(7-FLUOROCHROMAN-6-YL)BORONIC ACID PINACOL ESTER (CAS No. 1154741-03-3) is a versatile and highly valuable compound in the field of organic synthesis and medicinal chemistry. This boronic acid pinacol ester derivative, characterized by its unique fluorinated chroman structure, has garnered significant attention due to its potential applications in various chemical and pharmaceutical processes.

The fluorinated chroman moiety in (7-FLUOROCHROMAN-6-YL)BORONIC ACID PINACOL ESTER imparts unique electronic and steric properties, making it an attractive building block for the synthesis of complex molecules. The presence of the boronic acid pinacol ester functional group further enhances its utility by providing a stable and reactive handle for Suzuki-Miyaura coupling reactions, a widely used method for the formation of carbon-carbon bonds in organic synthesis.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to biological targets. (7-FLUOROCHROMAN-6-YL)BORONIC ACID PINACOL ESTER serves as a key intermediate in the synthesis of fluorinated bioactive molecules, which are increasingly being explored for their therapeutic potential.

In the context of drug discovery, (7-FLUOROCHROMAN-6-YL)BORONIC ACID PINACOL ESTER has been utilized in the development of novel small molecule inhibitors targeting various disease pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors against protein kinases, which are implicated in several cancers and inflammatory diseases. The fluorinated chroman scaffold was found to enhance the potency and selectivity of these inhibitors, demonstrating the significance of this compound in medicinal chemistry research.

Beyond its applications in drug discovery, (7-FLUOROCHROMAN-6-YL)BORONIC ACID PINACOL ESTER has also found utility in materials science. The unique electronic properties of fluorinated compounds make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have explored the incorporation of this compound into conjugated polymers to improve their performance and stability.

The synthesis of (7-FLUOROCHROMAN-6-YL)BORONIC ACID PINACOL ESTER typically involves a multi-step process that includes the formation of the fluorinated chroman core followed by the introduction of the boronic acid pinacol ester group. Recent developments in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic and industrial applications.

In conclusion, (7-FLUOROCHROMAN-6-YL)BORONIC ACID PINACOL ESTER (CAS No. 1154741-03-3) is a highly versatile compound with significant potential in various fields, including organic synthesis, medicinal chemistry, and materials science. Its unique combination of fluorinated chroman and boronic acid pinacol ester functionalities makes it an invaluable tool for researchers aiming to develop novel bioactive molecules and advanced materials.